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Compound of Interest

(4-Chlorobenzyl)hydrazine
Compound Name:
dihydrochloride

Cat. No.: B1486607

An In-Depth Technical Guide to (4-Chlorobenzyl)hydrazine Dihydrochloride: Properties,
Synthesis, and Applications

Introduction

(4-Chlorobenzyl)hydrazine dihydrochloride is a substituted hydrazine salt that serves as a
crucial building block in synthetic organic chemistry. Its structural combination of a reactive
hydrazine moiety and a chlorobenzyl group makes it a versatile intermediate for the synthesis
of a wide array of heterocyclic compounds. For researchers and professionals in drug
development and fine chemical synthesis, a thorough understanding of this compound's
properties, reactivity, and handling is paramount for its effective and safe utilization. This guide
provides a comprehensive overview of (4-Chlorobenzyl)hydrazine dihydrochloride,
grounded in its fundamental chemical principles and practical applications. The dihydrochloride
form enhances the compound's stability and simplifies handling compared to its free base,
making it a preferred choice in many synthetic protocols.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are the
foundation of its application in research. (4-Chlorobenzyl)hydrazine dihydrochloride is
identified by the CAS Number 1185303-65-4.[1][2] The key computed physicochemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C7H11CIsNz2 [1]
Molecular Weight 229.53 g/mol [1]
Canonical SMILES C1=CC(=CC=C1CNN)CIl.CI.CI

InChi Key UQORAWUVXYYPLS-

UHFFFAOYSA-N

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 2

Topological Polar Surface Area 38 A2

Complexity 89.6 [3]

These properties indicate a relatively small, moderately polar molecule with the capacity for
multiple hydrogen bonding interactions, which influences its solubility and crystalline structure.

Chemical Structure

The structure consists of a p-chlorinated benzene ring attached to a hydrazine group via a
methylene (-CH2-) bridge. The two nitrogen atoms of the hydrazine group are protonated by
hydrochloric acid to form the stable dihydrochloride salt.

Caption: Chemical structure of (4-Chlorobenzyl)hydrazine dihydrochloride.

Spectroscopic Characterization

While specific spectra for this exact compound require direct experimental acquisition, its
structure allows for the prediction of characteristic signals in various spectroscopic analyses.
Chemical literature and databases confirm the availability of spectral data such as *H NMR, 13C
NMR, and IR for this compound.[4][5]
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e 'H NMR: The proton NMR spectrum would be expected to show distinct signals for the
aromatic protons on the chlorobenzyl ring (typically in the 7.0-7.5 ppm region), a singlet for
the methylene (-CHz-) protons, and broad signals for the ammonium (-NHz%) protons of the
hydrazine moiety. The integration of these peaks would correspond to the number of protons
in each environment.

e 13C NMR: The carbon NMR spectrum would display signals for the four unique carbons of
the benzene ring, with the carbon attached to the chlorine atom being significantly affected. A
signal for the methylene carbon and potentially for the hydrazine carbons would also be
present.

» IR Spectroscopy: The infrared spectrum would be characterized by N-H stretching vibrations
from the protonated hydrazine group (typically broad bands in the 2400-3200 cm~1 region),
C-H stretching from the aromatic and methylene groups, C=C stretching from the aromatic
ring (around 1500-1600 cm~1), and a C-Cl stretching vibration at lower wavenumbers.

Synthesis Pathway

The synthesis of substituted hydrazines like (4-Chlorobenzyl)hydrazine dihydrochloride is a
well-established process in organic chemistry. A common and industrially viable method
involves the nucleophilic substitution of a benzyl halide with hydrazine.

The primary causality behind this experimental choice is the high reactivity of the benzylic
carbon in 4-chlorobenzyl chloride towards nucleophiles like hydrazine. The use of hydrazine
hydrate serves as a readily available and effective source of the hydrazine nucleophile. The
final acidification step is critical not only for purification via precipitation but also to convert the
product into its more stable and handleable dihydrochloride salt form.

Reactants: Nucleophilic Substitution Solvent Removal Acidification Product:
4-Chlorobenzyl Chloride Solvent: Ethanol (Reduced Pressure) —| Add HClI to precipitate Filtration & Drying (4-Chlorobenzyl)hydrazine
+ Hydrazine Hydrate Heat to facilitate reaction the dihydrochloride salt dihydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of (4-Chlorobenzyl)hydrazine dihydrochloride.
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A similar, well-documented approach involves the reaction of 4-methoxybenzyl chloride with
hydrazine hydrate, followed by acidification with hydrochloric acid to precipitate the
dihydrochloride salt, often achieving yields around 72%.[6] Alternative methods for synthesizing
related phenylhydrazine hydrochlorides involve the diazotization of anilines followed by
reduction.[7][8]

Reactivity and Mechanistic Insights

The chemical behavior of (4-Chlorobenzyl)hydrazine dihydrochloride is dominated by its
hydrazine functional group.

» Nucleophilicity: The lone pairs of electrons on the nitrogen atoms make the hydrazine moiety
a potent nucleophile. This is the cornerstone of its utility in synthesis.

e Reaction with Carbonyls: Its most significant reaction is the condensation with aldehydes
and ketones to form hydrazones. This reaction is a fundamental step in the construction of
various heterocyclic ring systems, which are prevalent scaffolds in medicinal chemistry.[9]
The reaction proceeds via nucleophilic attack of the hydrazine nitrogen on the electrophilic
carbonyl carbon, followed by dehydration.

4-Chlorobenzyl)hydrazine | R-NH-NH i ion (- Hydrazone R-NH-N=C(R)R"
ﬂ Yhy | = w Condensation > {Nucleophilic Attack | Intermediate Adduct} Dehydration (-H20) > Y ()
k Aldehyde/Ketone | R-C(=0)-R" ) +H20

Click to download full resolution via product page
Caption: General reaction scheme for hydrazone formation.

o Salt Form: The dihydrochloride salt structure ensures that the compound is more stable, less
volatile, and less prone to air oxidation than its corresponding free base. For use in
reactions, the free base can be liberated in situ by the addition of a suitable base.

Applications in Drug Development and Research

Hydrazines and their derivatives, like hydrazides, are recognized as powerful tools in medicinal
chemistry.[9] (4-Chlorobenzyl)hydrazine dihydrochloride is primarily used as an
intermediate for synthesizing more complex molecules with potential biological activity.
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o Heterocycle Synthesis: It is a key precursor for synthesizing nitrogen-containing heterocycles
such as pyrazoles, triazoles, and oxadiazoles.[9] These structural motifs are found in a vast
number of pharmaceuticals, including anti-inflammatory, antimicrobial, and anticancer
agents.

o Lead Compound Generation: In drug discovery programs, it can be used in combinatorial
chemistry and fragment-based screening libraries to rapidly generate a diverse set of novel
compounds for biological evaluation. The chlorobenzyl moiety provides a site for further
chemical modification to optimize a compound's pharmacological profile.

Safety, Handling, and Storage

As with all hydrazine derivatives, (4-Chlorobenzyl)hydrazine dihydrochloride must be
handled with appropriate caution. Safety data for the closely related hydrazine dihydrochloride
indicates significant hazards.[10][11]

e Hazards: The compound is classified as toxic if swallowed, in contact with skin, or if inhaled.
[11] It may cause an allergic skin reaction and is suspected of causing cancer.[11]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[10][11]

» Handling: Use should be restricted to a well-ventilated area or a chemical fume hood.[10][11]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a
lab coat, is mandatory.[10][12] Avoid breathing dust and prevent contact with skin and eyes.

» Storage: The compound should be stored in a tightly closed container in a dry, cool, and
well-ventilated place.[11] It should be stored locked up or in an area accessible only to
qualified personnel.

e Disposal: Waste must be disposed of as hazardous waste in accordance with local, regional,
and national regulations.[10]

Conclusion

(4-Chlorobenzyl)hydrazine dihydrochloride is a valuable and versatile chemical
intermediate. Its utility is centered on the nucleophilic reactivity of the hydrazine group, which
enables the construction of complex molecular architectures, particularly heterocyclic systems
of medicinal importance. While its synthesis is straightforward, its handling requires strict
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adherence to safety protocols due to its inherent toxicity. For the research scientist and drug
development professional, a solid grasp of this compound's chemical properties, reactivity, and
safety considerations is essential for leveraging its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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